Cas no 305357-46-4 (2-Chloromethyl-1-tert-butoxycarbonyl-6-chlorobenzimidazole)

• Product Name: 2-Chloromethyl-1-tert-butoxycarbonyl-6-chlorobenzimidazole
• CAS No: 305357-46-4
• MF: C₁₃H₁₄Cl₂N₂O₂
• MW: 301.168461322784
• CID: 2129388
• Update Time: 2023-08-04

2-Chloromethyl-1-tert-butoxycarbonyl-6-chlorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-chloromethyl-1-tert-butoxycarbonyl-6-chlorobenzimidazole
• 2-Chloromethyl-1-tert-butoxycarbonyl-6-chlorobenzimidazole

• Inchi： 1S/C13H14Cl2N2O2/c1-13(2,3)19-12(18)17-10-6-8(15)4-5-9(10)16-11(17)7-14/h4-6H,7H2,1-3H3
• InChI Key： HBXPYINUKBZWPA-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(=CC=2N1C(=O)OC(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Topological Polar Surface Area: 44.1